N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-6-23-17-12-15(7-9-18(17)28-13-21(3,4)20(23)24)22-29(25,26)19-10-8-16(27-5)11-14(19)2/h7-12,22H,6,13H2,1-5H3
• InChI Key: FXWJSSRRSLCFBL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)C)OCC(C1=O)(C)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• CAS No.: 922103-81-9

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Impurities in Proton Pump Inhibitors

The compound is related to omeprazole, a proton pump inhibitor used for treating acid-related stomach and esophagus problems. Research highlights the synthesis processes and pharmaceutical impurities associated with proton pump inhibitors. The study discusses novel synthesis methods and the formation of various pharmaceutical impurities, focusing on the sulfone N-oxide formation during synthesis. The novel synthesis processes for these pharmaceutical impurities are observed to be short and simple, offering insights into the development of proton pump inhibitors and their potential impurities which could be used as standard impurities for further research (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Environmental Impact of Brominated Flame Retardants

Although not directly related to the compound, this research reviews the occurrence of novel brominated flame retardants (NBFRs) in various environments, including indoor air, dust, consumer goods, and food. It emphasizes the need for more research on the occurrence, environmental fate, and toxicity of these compounds. The study also points out the lack of data for several NBFRs, calling for optimized analytical methods and further research on emission sources and potential leaching (Zuiderveen, Slootweg, & de Boer, 2020).

Advanced Synthesis Techniques in Organic Chemistry

The review highlights the importance of tetrahydrobenzo[b]pyrans in naturally occurring compounds, pharmaceuticals, and drug-candidate molecules. It focuses on the synthesis of these molecules using different organocatalysts and the development of new strategies for three-component condensation. The review also emphasizes the principles of green chemistry, such as the use of green solvents and the development of less toxic reagents/catalysts, reflecting the trends and advancements in organic synthesis related to your compound (Kiyani, 2018).